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Compound of Interest

Compound Name:
4-Chloroquinoline-2-carboxylic

acid

Cat. No.: B090781 Get Quote

4-Chloroquinoline-2-carboxylic acid is a heterocyclic organic compound that serves as a

pivotal building block in synthetic chemistry.[1] Its quinoline core, a bicyclic aromatic structure

composed of a benzene ring fused to a pyridine ring, is a "privileged scaffold" in drug discovery,

appearing in numerous natural and synthetic bioactive molecules.[2] The specific placement of

a chloro group at the 4-position and a carboxylic acid at the 2-position creates a unique

electronic and steric environment, rendering the molecule a highly versatile intermediate for

developing novel pharmaceuticals, agrochemicals, and advanced materials.[3][4] This guide

provides a comprehensive technical overview of its properties, synthesis, applications, and

handling for researchers and drug development professionals.

Core Identification:

CAS Number: 15733-82-1[3][5][6][7]

Molecular Formula: C₁₀H₆ClNO₂[1][5]

Molecular Weight: 207.61 g/mol [1][3][5]

Physicochemical Properties
The functional groups of 4-Chloroquinoline-2-carboxylic acid dictate its physical and

chemical behavior, influencing its reactivity and suitability for various synthetic transformations.
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Property Value / Description Source(s)

CAS Number 15733-82-1 [5][6][7]

Molecular Formula C₁₀H₆ClNO₂ [1][5]

Molecular Weight 207.61 g/mol [3][5]

IUPAC Name
4-chloroquinoline-2-carboxylic

acid
[3]

Purity Typically ≥ 95% [1][5]

Appearance White or grey solid [4]

GHS Signal Word Warning [3]

GHS Hazard Class Irritant [3]

Synthesis Strategies: Constructing the Core
Scaffold
The synthesis of substituted quinolines is a well-established field of organic chemistry, with

several named reactions providing access to the core ring system. The specific substitution

pattern of 4-chloroquinoline-2-carboxylic acid requires precise regioselective control.

Conceptual Synthetic Workflow
The general approach involves either building the quinoline ring with the desired functionalities

already present on the precursors or performing regioselective functionalization on a pre-

formed quinoline ring.
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Starting Materials

Core Synthesis

Regioselective Functionalization

Substituted Aniline

Doebner-von Miller or
Pfitzinger Reaction

 Condensation 

Carbonyl Compound
(e.g., Pyruvic Acid)

 Condensation 

Substituted Quinoline
Carboxylic Acid Intermediate

Hydroxylation/
Chlorination

 Halogenation 

4-Chloroquinoline-2-carboxylic acid
(Final Product)
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4-Chloroquinoline-2-carboxylic acid
(Core Scaffold)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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